Cas no 1544710-75-9 (1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid)
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-6-carboxylic acid, 1-cyclobutyl-
- 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid
-
- MDL: MFCD24306264
- Inchi: 1S/C11H11N3O2/c15-11(16)7-4-5-9-10(6-7)14(13-12-9)8-2-1-3-8/h4-6,8H,1-3H2,(H,15,16)
- InChI Key: SCVZUKMLGOKEJI-UHFFFAOYSA-N
- SMILES: N1(C2CCC2)C2=CC(C(O)=O)=CC=C2N=N1
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-321726-0.05g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-321726-0.1g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-321726-0.25g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-321726-0.5g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-321726-1.0g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-321726-2.5g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-321726-5.0g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 | |
| Enamine | EN300-321726-10.0g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 95.0% | 10.0g |
$3929.0 | 2025-03-19 | |
| Enamine | EN300-321726-1g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 1g |
$914.0 | 2023-09-04 | ||
| Enamine | EN300-321726-5g |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid |
1544710-75-9 | 5g |
$2650.0 | 2023-09-04 |
1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid
Comprehensive Overview of 1-Cyclobutyl-1H-1,2,3-Benzotriazole-6-Carboxylic Acid (CAS No. 1544710-75-9)
1-Cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1544710-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. With its cyclobutyl substituent and carboxylic acid functional group, this molecule offers a promising scaffold for drug discovery and development.
In recent years, the demand for benzotriazole derivatives has surged, driven by their applications in small-molecule therapeutics and bioconjugation. Researchers are particularly interested in 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid due to its potential role as a building block for kinase inhibitors and other targeted therapies. The compound's CAS number 1544710-75-9 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.
The synthesis of 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its carboxylic acid moiety allows for further derivatization, making it a valuable intermediate in the production of amide-linked compounds and ester prodrugs. This adaptability aligns with current trends in fragment-based drug design (FBDD), where modular components are essential for optimizing pharmacokinetic properties.
From an industrial perspective, CAS 1544710-75-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound, addressing the pharmaceutical industry's push toward reduced environmental impact. Additionally, its stability under various pH conditions makes it suitable for formulation development, a topic frequently queried in AI-driven literature searches.
Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that benzotriazole-based molecules like 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid may exhibit anti-proliferative effects by modulating cellular signaling pathways. This has led to increased searches for mechanisms of action and in vitro efficacy data, particularly among academic and biotech communities.
In summary, 1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1544710-75-9) represents a compelling case study in modern chemical research. Its dual utility as a pharmacophore and a synthetic intermediate underscores its importance in both academic and industrial settings. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in drug discovery innovation.
1544710-75-9 (1-cyclobutyl-1H-1,2,3-benzotriazole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)